Cas no 34246-54-3 (3-Ethylbenzaldehyde)

• Product Name: 3-Ethylbenzaldehyde
• CAS No: 34246-54-3
• MF: C₉H₁₀O
• MW: 134.175102710724
• MDL: MFCD09263482
• CID: 54212
• PubChem ID: 118623
• Update Time: 2025-10-31

3-Ethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Ethylbenzaldehyde
• 11-Oxo-1-methyl-3-aethyl-benzol
• 3-Aethyl-benzaldehyd
• 3-Ethyl-benzaldehyd
• 3-ethyl-benzaldehyde
• Benzaldehyde,3-ethyl
• m-Ethylbenzaldehyde
• Benzaldehyde,m-ethyl- (6CI,7CI,8CI)
• Benzaldehyde, 3-ethyl-
• LLYXUFQXCNIGDG-UHFFFAOYSA-N
• PubChem3073
• KSC225A6R
• EBD55013
• BCP06175
• CL8323
• LS10374
• AB0054364
• Z4620
• ST24028507
• 246E543
• EN300-96750
• DS-17925
• 34246-54-3
• SY113403
• AKOS006331230
• FT-0660037
• DTXSID90187819
• MFCD09263482
• BIS(TRI-N-BUTYLTIN)ITACONATE
• Z1198218859
• NS00029629
• SCHEMBL291613
• EINECS 251-896-7
• CS-W006593
• CHEBI:229392

• MDL： MFCD09263482
• Inchi： 1S/C9H10O/c1-2-8-4-3-5-9(6-8)7-10/h3-7H,2H2,1H3
• InChI Key： LLYXUFQXCNIGDG-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC(=C1)CC

Computed Properties

• Exact Mass: 134.07300
• Monoisotopic Mass: 134.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.001
• Boiling Point: 214.3°Cat760mmHg
• Flash Point: 86.6°C
• Refractive Index: 1.548
• PSA: 17.07000
• LogP: 2.06150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-Ethylbenzaldehyde

3-Ethylbenzaldehyde (CAS No. 34246-54-3): A Comprehensive Overview

3-Ethylbenzaldehyde, also known by its CAS number 34246-54-3, is an organic compound that belongs to the family of aromatic aldehydes. This compound has garnered significant attention in both academic and industrial research due to its unique chemical properties and diverse applications. In this article, we will delve into the structural characteristics, synthesis methods, chemical properties, and the latest advancements in its applications.

The molecular structure of 3-Ethylbenzaldehyde consists of a benzene ring with an ethyl group (-CH₂CH₃) attached at the meta position relative to the aldehyde group (-CHO). This arrangement imparts the compound with distinct electronic and steric properties, making it suitable for various chemical transformations. Recent studies have highlighted the importance of 3-Ethylbenzaldehyde in the synthesis of bioactive molecules, particularly in drug discovery and agrochemical development.

One of the most notable advancements in the study of 3-Ethylbenzaldehyde involves its role as a precursor in the synthesis of heterocyclic compounds. Researchers have demonstrated that this compound can undergo cyclization reactions under specific conditions to form complex ring systems, which are valuable in medicinal chemistry. For instance, a 2022 study published in *Journal of Medicinal Chemistry* reported the successful synthesis of a novel class of benzodiazepine derivatives using 3-Ethylbenzaldehyde as a key intermediate. These compounds exhibit promising anti-inflammatory and analgesic properties, opening new avenues for therapeutic applications.

In addition to its role in drug discovery, 3-Ethylbenzaldehyde has found applications in the field of materials science. Recent research has explored its potential as a building block for constructing functional polymers and nanomaterials. A 2021 study in *Advanced Materials* highlighted the use of 3-Ethylbenzaldehyde in synthesizing conductive polymers with enhanced electronic properties. These materials hold great promise for use in flexible electronics and energy storage devices.

The synthesis of 3-Ethylbenzaldehyde can be achieved through various methods, including Friedel-Crafts acylation and nucleophilic aromatic substitution. However, recent advancements have focused on developing more sustainable and environmentally friendly synthesis routes. For example, a 2023 study published in *Green Chemistry* reported a catalytic process utilizing renewable feedstocks to produce 3-Ethylbenzaldehyde with high yield and selectivity. This approach not only reduces waste but also aligns with global efforts to promote green chemistry practices.

From an analytical standpoint, 3-Ethylbenzaldehyde is often characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide critical insights into the compound's molecular structure and purity. Recent innovations in analytical chemistry have enabled faster and more accurate characterization of 3-Ethylbenzaldehyde, facilitating its use in high-throughput screening processes.

In terms of safety considerations, 3-Ethylbenzaldehyde is classified as a flammable liquid with moderate toxicity. Proper handling procedures must be followed to ensure workplace safety. Recent studies have also investigated the environmental impact of this compound, particularly its biodegradability and potential for bioaccumulation. According to a 2021 report by the European Chemicals Agency (ECHA), 3-Ethylbenzaldehyde exhibits low persistence in aquatic environments, suggesting that it poses minimal risk to ecosystems when handled responsibly.

Looking ahead, the demand for 3-Ethylbenzaldehyde is expected to grow as researchers continue to uncover new applications across various industries. Its versatility as a chemical building block makes it an invaluable tool for advancing scientific innovation. As technology evolves, we can anticipate further breakthroughs that will enhance our understanding and utilization of this fascinating compound.